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Compound of Interest

Compound Name: Cetyl Stearate

Cat. No.: B143676 Get Quote

Essential Safety and Handling Guide for Cetyl
Stearate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cetyl Stearate in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and effective management of

this chemical.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Cetyl Stearate, compiled for easy

reference and comparison.
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Property Value Reference

Chemical Formula C₃₄H₆₈O₂ [1][2][3]

Molecular Weight 508.9 g/mol [1][2]

Appearance
White to pale yellow waxy

flakes or pellets
[2][4]

Melting Point 57°C

Boiling Point 528.4 ± 18.0 °C at 760 mmHg [1]

Density 0.9 ± 0.1 g/cm³ [1]

Flash Point 283.6 ± 11.1 °C [1]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

chloroform)

[3]

Exposure Limit (ACGIH TLV) 10 mg/m³ [5]

Personal Protective Equipment (PPE)
When handling Cetyl Stearate, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[6] A face shield may be required for procedures with

a high risk of splashing.[7]

Hand Protection: Use chemically resistant, powder-free gloves such as nitrile or neoprene.[8]

[9] Gloves should be inspected before each use and disposed of properly after handling the

substance.[10]

Body Protection: A lab coat or a disposable gown should be worn to protect the skin.[9] For

larger quantities or when there is a risk of significant contact, a complete suit protecting

against chemicals may be necessary.[10]
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Respiratory Protection: If handling large quantities or if dust formation is likely, work in a well-

ventilated area and use a dust mask or a respirator.[4][11] If exposure limits are exceeded, a

full-face respirator is required.[6][7]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps for the safe handling of Cetyl Stearate from receipt to use in

experimental protocols.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name and hazard

information.

Store the container in a cool, dry, and well-ventilated area away from heat, open flames,

and direct sunlight.[4][11][12]

Preparation and Weighing:

Before handling, ensure that an emergency eye wash fountain and safety shower are

readily accessible.[12]

Conduct all weighing and transfer operations in a well-ventilated area, preferably within a

chemical fume hood, to minimize dust inhalation.[6][11]

Use a scoop or spatula to transfer the solid material. Avoid creating dust clouds.

Close the container tightly after each use to prevent contamination and moisture

absorption.[4][11]

Experimental Use:

When heating Cetyl Stearate, be aware that it is a combustible material.[4] Use

appropriate heating methods (e.g., a water bath or heating mantle) and avoid direct
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flames.

If mixing with other substances, add Cetyl Stearate slowly to the reaction vessel to

prevent splashing.

For molten material, avoid direct contact with the skin.[4]

Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills, use absorbent materials to clean up the substance.[11]

For larger spills, prevent the material from entering drains or waterways.[8]

Collect the spilled material and place it in a suitable, sealed container for disposal.[10]

Disposal Plan
Proper disposal of Cetyl Stearate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization:

Cetyl Stearate is not classified as a hazardous waste under typical transport regulations.

[12][13] However, waste should be characterized according to local, regional, and national

regulations.[12]

Container Disposal:

Empty containers should be handled as if they still contain the product.[13]

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[14] Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary

landfill.[14]

Chemical Waste Disposal:
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Dispose of unused or waste Cetyl Stearate through a licensed professional waste

disposal service.[12]

Do not dispose of Cetyl Stearate with household garbage or discharge it into sewer

systems.[12][14]

Contaminated materials, such as used PPE and spill cleanup materials, should be placed

in a sealed container and disposed of as chemical waste.

Experimental Workflow for Handling Cetyl Stearate
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Caption: Workflow for Safe Handling of Cetyl Stearate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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